2-(3,4-dimethoxyphenethyl)-3a,4,7,7a-tetrahydro-1H-4,7-epoxyisoindole-1,3(2H)-dione

• IUPAC Name: 2-[2-(3,4-dimethoxyphenyl)ethyl]-3a,4,7,7a-tetrahydro-4,7-epoxyisoindole-1,3-dione
• InChI: InChI=1S/C18H19NO5/c1-22-11-4-3-10(9-14(11)23-2)7-8-19-17(20)15-12-5-6-13(24-12)16(15)18(19)21/h3-6,9,12-13,15-16H,7-8H2,1-2H3
• InChI Key: IYAZKECBAROYGG-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)CCN2C(=O)C3C4C=CC(C3C2=O)O4)OC
• Molecular Formula: C18H19NO5
• Molecular Weight: 329.3 g/mol

Description

The compound appears to contain a phenethylamine backbone, which is a common structure in many neurotransmitters like dopamine and adrenaline. It also has dimethoxy groups attached to the phenyl ring, which could potentially affect its polarity and interactions with other molecules.

Chemical Reactions Analysis

The chemical reactions that this compound can undergo would depend on its functional groups. For example, the epoxy group could potentially undergo reactions with nucleophiles.

Scientific Research Applications

Crystal Structure Analysis

• Research on tricyclic imides, including the compound , has shown their importance in understanding molecular crystal structures and intermolecular hydrogen-bonding interactions. These studies provide insights into their structural and reactivity differences, valuable in materials science and pharmaceutical research (Mitchell et al., 2013).

Synthesis and Molecular Structure

• The synthesis of novel N-aminoimides, closely related to the compound, has been explored. This research is crucial for developing new synthetic routes and understanding the molecular and crystal structure of these compounds, which is significant for the development of new materials and drugs (Struga et al., 2007).

Derivative Synthesis

• Studies have been conducted on the synthesis of hexahydro-1H-isoindole-1,3(2H)-dione derivatives starting from compounds similar to the one . This research is important for the development of new chemical entities with potential applications in various fields, including medicinal chemistry (Tan et al., 2016).

Structural and Theoretical Studies

• Theoretical and structural studies of norcantharidine derivatives, related to the compound, have been reported. These studies are significant for understanding the supramolecular interactions and structural characteristics, which are crucial in drug design and materials science (Tan et al., 2020).

Polysubstituted Isoindole-1,3-dione Analogues

• Research on the synthesis of new polysubstituted isoindole-1,3-diones provides valuable insights into the creation of novel compounds with potential applications in pharmaceuticals and materials science (Tan et al., 2014).

Halogen Bonding Studies

• The role of halogen substituents in halogen bonding has been studied in compounds similar to the one . Such research is vital in understanding molecular interactions, which is fundamental in the design of new molecules for various applications (Gurbanov et al., 2021).

Mechanism of Action

The mechanism of action would depend on the biological context in which this compound is used. For example, if this compound is similar to phenethylamine neurotransmitters, it might interact with certain receptors in the nervous system.

Safety and Hazards

The safety and hazards associated with a compound depend on its physical and chemical properties. For example, if the compound is volatile, it might pose inhalation risks.